Cas no 637022-63-0 (1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester
• CAS No: 637022-63-0
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 1656835
• PubChem ID: 604759
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-chloro-5-methyl-, ethyl ester
• 4-chloro-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
• ethyl 4-chloro-3-methyl-1H-pyrazole-5-carboxylate
• F97767
• Ethyl 4-chloro-3-methyl-1H-pyrazole-5-carboxylate #
• Ethyl 4-chloro-5-methylpyrazole-3-carboxylate
• 4-Chloro-5-methyl-2H-pyrazole-3-carboxylic acid ethyl ester
• SCHEMBL2846088
• 637022-63-0
• AKOS024015213
• DB-091513
• 4-Chloro-5-methylpyrazole-3-carboxylic Acid Ethyl Ester
• 4-Chloro-3-methyl-1H-pyrazole-5-carboxylic acid ethyl ester
• ethyl 4-chloro-5-methyl-1H-pyrazole-3-carboxylate

• MDL： MFCD17193555
• Inchi： 1S/C7H9ClN2O2/c1-3-12-7(11)6-5(8)4(2)9-10-6/h3H2,1-2H3,(H,9,10)
• InChI Key： YEUFDJAHBFUZMI-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=NNC=1C

Computed Properties

• Exact Mass: 188.03537
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98